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Compound of Interest

Compound Name: 4-Methylbenzyl cyanide

Cat. No.: B1329489

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the health and safety considerations
essential for the handling and use of 4-Methylbenzyl cyanide (also known as p-
Tolylacetonitrile or 4-Methylphenylacetonitrile). The information is intended to support risk
assessment and the implementation of safe laboratory and manufacturing practices.

Chemical and Physical Properties

4-Methylbenzyl cyanide is a combustible liquid that is insoluble in water but soluble in organic
solvents like alcohol and ether.[1] It is crucial to understand its physical characteristics to
prevent accidental exposure and ensure appropriate storage conditions.
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Property Value Reference

CAS Number 2947-61-7 [2][3]14]

Molecular Formula CoHsN [1][3]

Molecular Weight 131.17 g/mol [31[4]
Clear colorless to light yellow

Appearance o [1][3][5]
liquid

Melting Point 18 °C/ 64.4 °F [3][4]

- _ 242 - 243 °C / 467.6 - 469.4 °F

Boiling Point [11[3][4]

@ 760 mmHg
_ 106 °C / 222.8 °F (Closed

Flash Point [31[4]
Cup)

Density 0.990 - 0.992 g/mL at 25 °C [11[3]114]

Vapor Pressure

0.0338 mmHg at 25 °C

[1]

Solubility

Insoluble in water; Soluble in

alcohol and ether

[1]

Toxicological Information and Health Hazards

4-Methylbenzyl cyanide is classified as harmful if swallowed, in contact with skin, or if inhaled.

[1][3] Metabolism of the compound may release cyanide, which can lead to severe health

effects, including headache, dizziness, weakness, collapse, unconsciousness, and potentially

death by impairing cellular respiration.[2] It is also an irritant to the skin, eyes, and respiratory

system, and is a lachrymator, meaning it can cause an increased flow of tears.[2]

© 2025 BenchChem. All rights reserved. 2/10

Tech Support


https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/2017/10/test-no-402-acute-dermal-toxicity_g1gh2925.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.benchchem.com/product/b1329489?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicity Data Value Classification Reference
Acute Oral Toxicity Category 4 Harmful if swallowed [2][3]
o Harmful in contact
Acute Dermal Toxicity Category 4 ) ) [2][3]
with skin

Acute Inhalation

L Category 4 Harmful if inhaled [2][3]
Toxicity (Vapors)
Skin o
) o Category 2 Causes skin irritation [2][3]
Corrosion/Irritation
Serious Eye Causes serious eye
- Category 2 N [3]
Damage/Irritation irritation
Specific Target Organ )
o ) May cause respiratory
Toxicity (Single Category 3 T [3]
irritation
Exposure)
NIOSH IDLH
(Immediately
25 mg/m3 - [1]

Dangerous to Life or
Health)

Hazard Identification and Classification

The following diagram illustrates the primary health hazards associated with 4-Methylbenzyl
cyanide.
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Health Hazards of 4-Methylbenzyl Cyanide
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Caption: Relationship between exposure routes and health effects.

Handling and Storage

Safe handling and storage are paramount to minimizing the risks associated with 4-

Methylbenzyl cyanide.

o Handling: Always handle in a well-ventilated area, preferably within a chemical fume hood.[6]
Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[4] Avoid contact with skin, eyes, and clothing, and prevent inhalation of mist
or vapors.[2] Do not eat, drink, or smoke in areas where the chemical is handled.[3]

» Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[2][3] Store
away from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[2][3]
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First Aid Measures

In the event of exposure, immediate action is critical.

Exposure Route First Aid Procedure Reference

Remove the individual to fresh
air. If not breathing, give
_ artificial respiration. Do not use
Inhalation . [2][3][6]
mouth-to-mouth resuscitation.
Seek immediate medical

attention.

Immediately wash off with
plenty of soap and water for at
) least 15 minutes while
Skin Contact _ _ [2][3][6]
removing contaminated
clothing and shoes. Get

medical attention.

Rinse immediately with plenty
of water, also under the

Eye Contact eyelids, for at least 15 minutes.  [2][3]
Seek immediate medical

attention.

Do NOT induce vomiting. Call
a physician or poison control
) center immediately. Rinse
Ingestion ) ] [21[3][6]
mouth with water. Never give
anything by mouth to an

unconscious person.

Accidental Release and Fire-Fighting Measures
Accidental Release

In case of a spill, ensure adequate ventilation and wear appropriate PPE.[2] Absorb the spill
with an inert absorbent material (e.g., sand, earth, vermiculite) and collect it into a suitable,
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labeled container for disposal.[2][7] Prevent the chemical from entering drains or waterways.[6]

[7]

Spill of 4-Methylbenzyl Cyanide Occurs

(Evacuate Immediate Area & Ensure Ventilation)

]

Don Personal Protective Equipment (PPE}
- Chemical Resistant Gloves
- Safety Goggles/Face Shield
- Respirator (if ventilation is inadequate)
_ - Chemical Resistant Suit )

'

Contain Spill with Inert Absorbent Material
(e.g., sand, vermiculite)

'

[Collect Absorbed Material intcﬂ

Labeled, Sealable Containers

(Decontaminate Spill Area)

Dispose of Waste According to
Local, Regional, and National Regulations

Click to download full resolution via product page

Caption: Workflow for handling an accidental chemical spill.
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Fire-Fighting
4-Methylbenzyl cyanide is a combustible liquid.[4]

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3][6]

o Specific Hazards: Thermal decomposition can produce toxic gases, including carbon
monoxide, carbon dioxide, and nitrogen oxides.[2][3]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[2][3]

Experimental Protocols for Hazard Assessment

The following are summaries of standard methodologies, such as those from the Organisation
for Economic Co-operation and Development (OECD), used to determine the toxicological and
physical hazards of chemical substances.

Acute Oral Toxicity - OECD Guideline 423 (Acute Toxic
Class Method)

This method is a stepwise procedure using a small number of animals to classify a substance's
toxicity.[1]

Animal Selection: Healthy, young adult rats of a single sex (typically females) are used.[1]

e Dosing: A single dose is administered orally via gavage. The starting dose is selected from
one of four fixed levels (5, 50, 300, or 2000 mg/kg) based on existing information.[1]

e Procedure: The test proceeds in a stepwise manner, with three animals used per step. The
outcome of the first step (mortality or no mortality) determines the next dose level (higher or
lower).[1]

o Observation: Animals are observed for at least 14 days for signs of toxicity and mortality.[8]
Body weight is recorded weekly. A gross necropsy is performed on all animals at the end of
the study.[9]

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1329489?utm_src=pdf-body
https://www.slideshare.net/slideshow/oecd-guideline-for-acute-oral-toxicity-tg-423/240551775
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.analytice.com/en/oecd-402-acute-dermal-toxicity/
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://www.oecd.org/en/publications/2009/09/test-no-403-acute-inhalation-toxicity_g1gh2927.html
https://www.researchgate.net/publication/373895537_OECD_GUIDELINES_FOR_ACUTE_ORAL_TOXICITY_STUDIES_AN_OVERVIEW
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl423.pdf
https://toxicology-ind.com/acute-inhalation-toxicity-oecd-403/
https://www.nucro-technics.com/services/toxicology/oecd-402-acute-dermal-toxicity-fixed-dose-procedure/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Classification: The substance is classified into a toxicity category based on the observed
outcomes at different dose levels.[1]

Acute Dermal Toxicity - OECD Guideline 402

This guideline assesses the health hazards from short-term dermal exposure.[10]

Animal Selection: Rats, rabbits, or guinea pigs are typically used.[5]

Preparation: The fur is clipped from the dorsal area of the trunk of the test animals
approximately 24 hours before the test.[9]

Application: The test substance is applied uniformly over an area that is approximately 10%
of the total body surface area and held in contact with the skin with a porous gauze dressing
for 24 hours.[9]

Dosing: A limit test at a dose of 2000 mg/kg is often performed first. If toxicity is observed, a
full study with multiple dose groups is conducted.[9]

Observation: Animals are observed for 14 days for signs of toxicity and skin reactions. Body
weights are recorded, and a gross necropsy is performed on all animals.[10]

Flash Point Determination (Closed Cup Method, e.g.,
Pensky-Martens)

This method determines the lowest temperature at which a liquid's vapors will ignite.[11]

Apparatus: A closed cup tester (e.g., Pensky-Martens) is used, which consists of a sample
cup with a tightly fitting lid containing an ignition source, a stirrer, and a thermometer.[11]

Procedure: The sample is placed in the cup and heated at a slow, constant rate while being
stirred.[11]

Ignition Test: At regular temperature intervals, the ignition source is applied to the vapor
space above the liquid.[11]

Flash Point: The flash point is the lowest temperature at which the application of the ignition
source causes the vapors of the sample to ignite with a distinct flash inside the cup.[11]
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This guide is intended to provide essential safety information. Always consult the most current
Safety Data Sheet (SDS) for 4-Methylbenzyl cyanide before use and ensure all laboratory
personnel are thoroughly trained in its safe handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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